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Compound of Interest

Compound Name: 3-Bromo-2-hydroxy-5-nitropyridine

Cat. No.: B090974

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Bromo-2-hydroxy-5-nitropyridine, including detailed operational and disposal plans.
Adherence to these procedures is critical for ensuring personal safety and maintaining a secure
laboratory environment.

Hazard Identification and Safety Precautions

3-Bromo-2-hydroxy-5-nitropyridine is a hazardous chemical that requires careful handling.
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
this compound presents the following hazards[1]:

Acute Toxicity, Oral (Category 3): Toxic if swallowed[1].

Skin Irritation (Category 2): Causes skin irritation[1].

Serious Eye Damage (Category 1): Causes serious eye damage[1].

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:
May cause respiratory irritation[1].

Due to these hazards, it is imperative to use appropriate personal protective equipment (PPE)
and engineering controls.
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Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory for all personnel handling 3-
Bromo-2-hydroxy-5-nitropyridine.

. Specific ]
Protection Type . Rationale
Recommendations

] ) Protects against splashes and
) Chemical safety goggles with a ) )
Eye and Face Protection ) airborne particles that can
face shield. )
cause serious eye damage[1].

- Gloves: Chemical-resistant
gloves (e.g., Butyl rubber,

Viton®). Nitrile gloves may be ) ]
o Prevents skin contact which
used for incidental contact but o
) ) can cause irritation[1]. Always
Skin Protection should be changed ) ) )
) ) inspect gloves for integrity
immediately upon
o before use.
contamination. - Lab Coat: A

fully-buttoned lab coat,

preferably chemical-resistant.

All handling of solid material or

solutions should be conducted

in a certified chemical fume

hood. If a fume hood is not Minimizes inhalation of dust or
Respiratory Protection available or for large spills, a vapors which can cause

NIOSH-approved respirator respiratory irritation[1].

with an appropriate cartridge

for organic vapors and

particulates is required.

Protects feet from potential
Footwear Closed-toe shoes. i
spills.

Quantitative Data

The following table summarizes key quantitative data for 3-Bromo-2-hydroxy-5-nitropyridine.
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Property Value Source
Molecular Formula CsH3BrN20s3 PubChem[1]
Molecular Weight 218.99 g/mol PubChem[1]
Appearance Solid Sigma-Aldrich[2]
Melting Point 246-250 °C Sigma-Aldrich[2]

Occupational Exposure Limits (OELs) have not been established for this compound. Therefore,
exposure should be minimized to the lowest achievable level.

Operational Plan: Step-by-Step Handling Procedure

» Verify Engineering Controls: Ensure a certified chemical fume hood is operational. Confirm
that an emergency eyewash station and safety shower are accessible and unobstructed.

» Designate Handling Area: Cordon off a specific area within the fume hood for the handling of
3-Bromo-2-hydroxy-5-nitropyridine to contain potential spills.

o Assemble Materials: Gather all necessary equipment (spatulas, weigh boats, glassware,
etc.) and reagents before starting work.

e Put on all required PPE as specified in the table above before entering the designated
handling area.

» Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the
chemical fume hood to control dust and vapors.

e Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid
splashing.

» Reaction Monitoring: Keep all reaction vessels containing this compound within the fume
hood.

» Decontamination: Decontaminate all surfaces and equipment that have come into contact
with the chemical using a suitable solvent (e.g., ethanol or acetone), followed by soap and
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water.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use PPE in the designated hazardous waste stream. Wash reusable PPE according to
established laboratory procedures.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

Disposal Plan

Proper disposal of 3-Bromo-2-hydroxy-5-nitropyridine and its contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

» Waste Container: Collect all waste material, including unused compound, reaction
byproducts, and any contaminated disposables (e.g., gloves, weigh boats, paper towels), in
a clearly labeled, sealed, and chemically compatible hazardous waste container[3].

o Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "3-Bromo-2-hydroxy-5-nitropyridine," and a clear indication of its hazards (Toxic,
[rritant)[3].

e Segregation: Do not mix this waste with other waste streams unless compatibility has been
confirmed. Specifically, keep it separate from strong oxidizing agents, acids, and bases[4].
As a halogenated compound, it should be disposed of in the halogenated organic waste
stream[5].

e Small Spills (within a fume hood):

o

Ensure proper PPE is worn.

o

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads)[3].

o

Carefully scoop the absorbed material into the designated hazardous waste container[3].

[¢]

Clean the spill area with a suitable solvent and then wash with soap and water.
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o Large Spills (or any spill outside a fume hood):
o Evacuate the immediate area.

o Alert others and contact the institution's Environmental Health and Safety (EHS)
department or emergency response team immediately.

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure satellite accumulation area away from incompatible materials.

» Professional Disposal: Arrange for the collection of the hazardous waste by a licensed
hazardous waste disposal company or through your institution's EHS department[3]. All
disposal must adhere to local, state, and federal regulations.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of 3-Bromo-2-
hydroxy-5-nitropyridine.
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Caption: Workflow for the safe handling of 3-Bromo-2-hydroxy-5-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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